Methyl 3-(1H-imidazol-4-yl)propanoate

Description

Methyl 3-(1H-imidazol-4-yl)propanoate, also known as Methyl 3-(Imidazol-4-yl) Propionate, is a chemical compound with the molecular formula C7H10N2O2 and a molecular weight of 154.17 g/mol . It is useful in organic synthesis . Synonyms for Methyl 3-(1H-imidazol-4-yl)propanoate include methyl 3-(1H-imidazol-5-yl)propanoate, Methyl imidazolepropionate, and Methyl 4-imidazolepropionate .

The compound typically presents as a solid with a color ranging from off-white to pale yellow . It is soluble in dichloromethane, ethyl acetate, and methanol . Proper storage involves keeping it sealed in a dry environment at a temperature between 2-8°C . Stock solutions can be prepared by dissolving the compound in an appropriate solvent, and for longer storage, it is recommended to store these solutions in separate packages at -80°C for up to 6 months or at -20°C for up to 1 month .

A closely related chemical compound is METHYL 3-(1H-IMIDAZOL-4-YL)-PROPANOATE HYDROCHLORIDE, which has the molecular formula C7H11ClN2O2 . Another similar compound is Methyl 3-(1-trityl-1H-imidazol-4-yl)propanoate .

• CAS No.: 31434-93-2
• Product Name: Methyl 3-(1H-imidazol-4-yl)propanoate
• Molecular Formula: C7H11ClN2O2
• Molecular Weight: 190.63 g/mol
• IUPAC Name: methyl 3-(1H-imidazol-5-yl)propanoate;hydrochloride
• Standard InChI: InChI=1S/C7H10N2O2.ClH/c1-11-7(10)3-2-6-4-8-5-9-6;/h4-5H,2-3H2,1H3,(H,8,9);1H
• Standard InChIKey: YFEPBWKUBQUBKL-UHFFFAOYSA-N
• SMILES: COC(=O)CCC1=CN=CN1.Cl
• Canonical SMILES: COC(=O)CCC1=CN=CN1.Cl
• Synonyms: 1H-Imidazole-5-propanoic acid, methyl ester; 1H-Imidazole-4-propanoic acid, methyl ester (9CI); Imidazole-4(or 5)-propionic acid, methyl ester (7CI); Imidazole-4-propionic acid, methyl ester (8CI); 3-(1H-Imidazol-4-yl)propionic acid methyl ester; Met
• PubChem Compound: 565491
• Last Modified: Sep 16 2023